Cas no 2679839-14-4 ((2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid)

(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid is a chiral amino acid derivative featuring a hydroxyimidazole side chain, which confers unique chemical and biological properties. This compound is of interest in medicinal chemistry and biochemical research due to its structural similarity to histidine and its potential role as a building block for peptide synthesis or enzyme inhibition studies. The presence of both acetamido and hydroxyimidazole groups enhances its reactivity and binding affinity, making it valuable for investigating metal coordination or post-translational modifications. Its well-defined stereochemistry ensures consistency in research applications, while its solubility in polar solvents facilitates handling in aqueous systems. The compound's stability under physiological conditions further supports its utility in biological studies.

(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid structure

2679839-14-4 structure

Product Name:(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid

CAS No:2679839-14-4

MF:C₈H₁₁N₃O₄

MW:213.190641641617

CID:5644179

PubChem ID:165907446

Update Time:2025-05-20

(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid
- EN300-28273205
- 2679839-14-4
- Inchi： 1S/C8H11N3O4/c1-4(12)10-6(7(13)14)2-5-3-9-8(15)11-5/h3,6H,2H2,1H3,(H,10,12)(H,13,14)(H2,9,11,15)/t6-/m0/s1
- InChI Key： YICPEECOQKJIMT-LURJTMIESA-N
- SMILES： OC([C@H](CC1=CNC(N1)=O)NC(C)=O)=O

Computed Properties

Exact Mass: 213.07495584g/mol
Monoisotopic Mass: 213.07495584g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 108Å²

(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28273205-1g	(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid	2679839-14-4		1g	$0.0	2023-09-09
Enamine	EN300-28273205-0.05g	(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid	2679839-14-4		0.05g	$2323.0	2023-05-25
Enamine	EN300-28273205-0.1g	(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid	2679839-14-4		0.1g	$2434.0	2023-05-25
Enamine	EN300-28273205-0.25g	(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid	2679839-14-4		0.25g	$2545.0	2023-05-25
Enamine	EN300-28273205-0.5g	(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid	2679839-14-4		0.5g	$2655.0	2023-05-25
Enamine	EN300-28273205-1.0g	(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid	2679839-14-4	95.0%	1.0g	$0.0	2025-03-19
Enamine	EN300-28273205-2.5g	(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid	2679839-14-4		2.5g	$5423.0	2023-05-25
Enamine	EN300-28273205-5.0g	(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid	2679839-14-4		5g	$8025.0	2023-05-25
Enamine	EN300-28273205-10.0g	(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid	2679839-14-4		10g	$11900.0	2023-05-25

(2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid Related Literature

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Additional information on (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid

Introduction to (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic Acid

The compound (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid with CAS No. 2679839-14-4 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of an acetamido group attached to a chiral carbon, which is further connected to a hydroxyl-substituted imidazole ring and a carboxylic acid group. These functional groups contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of (2S)-configuration in determining the stereochemical properties of this compound. The presence of the acetamido group and the hydroxyl-imidazole moiety plays a crucial role in its ability to interact with biological targets, such as enzymes and receptors. This makes it a promising candidate for the development of novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Research has shown that (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid can inhibit key enzymes involved in inflammation and oxidative stress, making it a potential anti-inflammatory and antioxidant agent. Additionally, its interaction with ion channels has been explored, suggesting its role in regulating neuronal activity and reducing excitotoxicity.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. The use of chiral resolving agents and enantioselective reactions has been instrumental in achieving high optical purity. This has enabled researchers to study the enantiomeric differences in biological activity, which is critical for drug development.

In terms of applications, this compound has shown promise in preclinical models of Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions. Its ability to cross the blood-brain barrier and target specific brain regions makes it an attractive candidate for central nervous system (CNS) drug delivery. Furthermore, its anti-proliferative effects on cancer cells have been documented, highlighting its potential as an anticancer agent.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed key interactions between this compound and various protein targets, providing insights into its mechanism of action. These findings have paved the way for rational drug design strategies aimed at optimizing its pharmacokinetic properties.

In conclusion, (2S)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in the development of innovative therapeutic solutions. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in addressing unmet medical needs.